Cas no 1305325-22-7 (8-Methoxy-2,3-dihydro-1,4dioxino2,3-bpyridine)

8-Methoxy-2,3-dihydro-1,4-dioxino[2,3-b]pyridine is a heterocyclic compound featuring a fused dioxine and pyridine ring system with a methoxy substituent. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid bicyclic framework enhances stability, while the methoxy group offers reactivity for further functionalization. The compound is particularly useful in the development of bioactive molecules due to its ability to modulate pharmacokinetic properties. High purity and consistent quality ensure reliable performance in research and industrial applications. Suitable for use in cross-coupling reactions and as a building block for complex heterocycles.
8-Methoxy-2,3-dihydro-1,4dioxino2,3-bpyridine structure
1305325-22-7 structure
Product Name:8-Methoxy-2,3-dihydro-1,4dioxino2,3-bpyridine
CAS No:1305325-22-7
MF:C8H9NO3
MW:167.161962270737
MDL:MFCD20487011
CID:4693329
Update Time:2025-06-10

8-Methoxy-2,3-dihydro-1,4dioxino2,3-bpyridine Chemical and Physical Properties

Names and Identifiers

    • 8-methoxy-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine
    • 8-methoxy-2H,3H-[1,4]dioxino[2,3-b]pyridine
    • 8-Methoxy-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine, AldrichCPR
    • 8-Methoxy-2,3-dihydro-1,4dioxino2,3-bpyridine
    • MDL: MFCD20487011
    • Inchi: 1S/C8H9NO3/c1-10-6-2-3-9-8-7(6)11-4-5-12-8/h2-3H,4-5H2,1H3
    • InChI Key: AFNKAQOIVZKQCJ-UHFFFAOYSA-N
    • SMILES: O1C2C(=CC=NC=2OCC1)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Topological Polar Surface Area: 40.6

8-Methoxy-2,3-dihydro-1,4dioxino2,3-bpyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M269843-10mg
8-Methoxy-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine
1305325-22-7
10mg
$ 50.00 2022-06-04
TRC
M269843-50mg
8-Methoxy-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine
1305325-22-7
50mg
$ 210.00 2022-06-04
TRC
M269843-100mg
8-Methoxy-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine
1305325-22-7
100mg
$ 295.00 2022-06-04
Matrix Scientific
070884-250mg
8-Methoxy-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine
1305325-22-7
250mg
$559.00 2023-09-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1847351-1g
8-Methoxy-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine
1305325-22-7 98%
1g
¥11224.00 2024-08-09

Additional information on 8-Methoxy-2,3-dihydro-1,4dioxino2,3-bpyridine

Introduction to 8-Methoxy-2,3-dihydro-1,4-dioxino[2,3-bpyridine] (CAS No. 1305325-22-7)

8-Methoxy-2,3-dihydro-1,4-dioxino[2,3-bpyridine], identified by the Chemical Abstracts Service Number (CAS No.) 1305325-22-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural framework and potential biological activities. This compound belongs to the dioxino[2,3-bpyridine] class, which combines the structural features of both dioxin and pyridine moieties, making it a versatile scaffold for drug discovery and development.

The molecular structure of 8-Methoxy-2,3-dihydro-1,4-dioxino[2,3-bpyridine] incorporates a methoxy group at the 8-position of the dioxino ring, which may influence its electronic properties and reactivity. The presence of the dihydro intermediate in the dioxino[2,3-bpyridine] core suggests potential for further functionalization, enabling the synthesis of derivatives with tailored biological profiles. Such structural features are of particular interest in the design of novel therapeutic agents targeting various diseases.

In recent years, there has been growing interest in exploring the pharmacological potential of dioxino[2,3-bpyridine] derivatives. The combination of a dioxin-like moiety with a pyridine ring has been shown to confer unique interactions with biological targets, including enzymes and receptors involved in metabolic pathways. Preliminary studies have indicated that compounds within this class may exhibit properties such as kinase inhibition or modulation of transcription factor activity, which are relevant to the treatment of conditions like cancer and inflammation.

One of the most compelling aspects of 8-Methoxy-2,3-dihydro-1,4-dioxino[2,3-bpyridine] is its potential as a lead compound for further optimization. The methoxy group provides a handle for chemical modification through techniques such as halogenation, alkylation, or coupling reactions, allowing chemists to explore new analogs with enhanced efficacy or improved pharmacokinetic profiles. This flexibility is crucial in modern drug discovery pipelines, where lead optimization is often required to achieve desired therapeutic outcomes.

The synthesis of 8-Methoxy-2,3-dihydro-1,4-dioxino[2,3-bpyridine] involves multi-step organic transformations that require careful control over reaction conditions to ensure high yield and purity. Key synthetic steps typically include cyclization reactions to form the dioxino core followed by functionalization at specific positions using protective group strategies. Advances in synthetic methodologies have enabled more efficient routes to complex heterocycles like this one, reducing costs and improving scalability for industrial applications.

From a medicinal chemistry perspective,8-Methoxy-2,3-dihydro-1,4-dioxino[2,3-bpyridine] represents an exciting opportunity for interdisciplinary research. Its unique structure suggests potential applications not only in oncology but also in neurology and infectious diseases. For instance,dioxino[2, 3-bpyridine] derivatives have been investigated for their ability to interfere with bacterial biofilm formation,a critical factor in antibiotic resistance. Such findings underscore the importance of exploring structurally diverse compounds like this one to address unmet medical needs.

The pharmacokinetic properties of 8-Methoxy-2, 3-dihydro-1, 4-dioxino[ 2, 3-bpyridine] are also subjects of active investigation. Understanding how this compound is absorbed、distributed、metabolized,and excreted (ADME) is essential for assessing its clinical potential. Preliminary data suggest that modifications at the methoxy group may influence solubility and metabolic stability,which are critical parameters for drug development。These insights guide efforts to optimize formulations that enhance bioavailability while minimizing toxicity。

In conclusion,8-Methoxy- 2, 3-dihydro- 1, 4-dioxino[ 2, 3-bpyridine] (CAS No. 1305325 - 22 - 7) is a promising compound with significant therapeutic potential。Its unique structural features make it an attractive scaffold for designing novel drugs targeting various diseases。Ongoing research continues to uncover new applications and synthetic strategies for this class of compounds,highlighting their importance in modern pharmaceutical science。As our understanding of biological mechanisms evolves,so too will our ability to harness such molecules for human health benefits。

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.